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Compound of Interest

Compound Name: S55746 hydrochloride

Cat. No.: B10800700 Get Quote

Essential Safety and Handling Guide for S55746
Hydrochloride
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

S55746 hydrochloride, a potent and selective BCL-2 inhibitor. Given the absence of a specific

Safety Data Sheet (SDS), this document synthesizes established safety protocols for

analogous hazardous compounds to ensure a conservative and robust safety framework in all

laboratory operations.

Immediate Safety Recommendations
All personnel must adhere to the following personal protective equipment (PPE) standards

when handling S55746 hydrochloride in solid or solution form. These recommendations are

based on guidelines for handling potent pharmaceutical compounds and hazardous chemicals.
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Personal Protective

Equipment (PPE)
Specification Purpose

Gloves
Chemical-resistant nitrile

gloves
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or airborne particles.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

To prevent inhalation of

airborne particles or aerosols.

Operational Handling and Storage
Proper handling and storage are paramount to maintaining the integrity of S55746
hydrochloride and ensuring the safety of laboratory personnel.
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Procedure Guideline Rationale

Receiving and Unpacking

Inspect packaging for damage

upon arrival. Unpack in a

designated area, preferably

within a chemical fume hood.

To contain any potential

contamination from shipping.

Weighing and Aliquoting

Conduct all manipulations of

solid S55746 hydrochloride

within a chemical fume hood to

minimize inhalation risk.

To prevent exposure to

airborne powder.

Solution Preparation

Prepare solutions in a well-

ventilated area, such as a

chemical fume hood.

To avoid inhalation of vapors

or aerosols.

Storage (Solid)

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area.

To prevent degradation and

contamination.

Storage (Solution)

Store solutions in clearly

labeled, sealed containers at

appropriate temperatures as

determined by experimental

protocols.

To maintain solution stability

and prevent accidental misuse.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen.

Ingestion Do not induce vomiting. Rinse mouth with water.

Spill

Evacuate the area. For small spills, absorb with

an inert material and place in a sealed container

for disposal. For large spills, contact your

institution's Environmental Health and Safety

(EHS) department.

In all cases of exposure, seek immediate medical attention and report the incident to your

supervisor and EHS department.

Disposal Plan
All waste materials contaminated with S55746 hydrochloride must be treated as hazardous

waste.
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Waste Type Disposal Protocol

Solid Waste
Collect in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste

Collect in a dedicated, sealed, and clearly

labeled hazardous waste container compatible

with the solvent used.

Contaminated Labware

Dispose of all disposable items (e.g., pipette

tips, gloves, weighing paper) that have come

into contact with the compound in the

designated hazardous waste container.

Never dispose of S55746 hydrochloride or its waste down the drain or in regular trash. All

hazardous waste must be disposed of through your institution's EHS department in accordance

with local, state, and federal regulations.[1]

Experimental Workflow for Handling S55746
Hydrochloride
The following diagram outlines the standard operational workflow for handling S55746
hydrochloride from receipt to disposal.
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Caption: Standard workflow for handling S55746 hydrochloride.
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Signaling Pathway of S55746 Hydrochloride
S55746 is a selective inhibitor of the B-cell lymphoma 2 (BCL-2) protein, a key regulator of the

intrinsic apoptotic pathway. By binding to BCL-2, S55746 prevents it from sequestering pro-

apoptotic proteins like BIM, leading to the activation of BAX and BAK, mitochondrial outer

membrane permeabilization (MOMP), caspase activation, and ultimately, programmed cell

death.
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Caption: S55746 hydrochloride's mechanism of inducing apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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